Cas no 11113-81-8 (Praseodymium Oxide)

Praseodymium Oxide structure
Praseodymium Oxide structure
Product Name:Praseodymium Oxide
CAS No:11113-81-8
MF:O3Pr2
MW:329.813508033752
CID:93815
PubChem ID:165911
Update Time:2025-04-18

Praseodymium Oxide Chemical and Physical Properties

Names and Identifiers

    • Praseodymium Oxide
    • oxygen(2-),praseodymium(3+)
    • PRASEODYMIUM OXIDE (PR6O11)
    • Dipraseodymium trioxide
    • EINECS 234-845-3
    • Praseodymium oxide (Pr2O3)
    • Praseodymia
    • PraseodyMiuM Oxide(12037-29-5)
    • Lead Sulfide (PbS) Sputtering Targets
    • 11113-81-8
    • Praseodymium(III) oxide
    • PRASEODYMIUM(III) OXIDE 99.9per cent
    • 12036-32-7
    • Q420890
    • MMKQUGHLEMYQSG-UHFFFAOYSA-N
    • oxygen(2-);praseodymium(3+)
    • DTXSID50884498
    • Inchi: 1S/3O.2Pr/q3*-2;2*+3
    • InChI Key: MMKQUGHLEMYQSG-UHFFFAOYSA-N
    • SMILES: [Pr+3].[Pr+3].[O-2].[O-2].[O-2]

Computed Properties

  • Exact Mass: 249.96000
  • Monoisotopic Mass: 329.8
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3A^2

Experimental Properties

  • Color/Form: Yellow green amorphous solid
  • Density: 7.07
  • Melting Point: 2300°C
  • PSA: 179.93000
  • LogP: -1.74640

Praseodymium Oxide Customs Data

  • HS CODE:2846901700
  • Customs Data:

    China Customs Code:

    2846901700
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